5-methyl-1-(4-methylphenyl)-4-[2-(trifluoromethyl)benzoyl]-2-piperazinone
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Overview
Description
5-methyl-1-(4-methylphenyl)-4-[2-(trifluoromethyl)benzoyl]-2-piperazinone is a useful research compound. Its molecular formula is C20H19F3N2O2 and its molecular weight is 376.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 376.13986234 g/mol and the complexity rating of the compound is 558. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Antimicrobial Activities
- Antimicrobial Applications : Compounds related to piperazine derivatives have been studied for their antimicrobial properties. For example, novel triazole derivatives, including those linked with piperazine moieties, have shown antimicrobial activities against various microorganisms. These compounds, synthesized through different chemical reactions, have potential as therapeutic agents against bacterial infections (Bektaş et al., 2010).
Biological Activities of Piperazine Derivatives
- Bacterial Biofilm and Enzyme Inhibition : Certain bis(pyrazole-benzofuran) hybrids possessing a piperazine linker have been identified as potent inhibitors of bacterial biofilms and the MurB enzyme, which is essential for bacterial cell wall synthesis. These findings suggest applications in developing new antibacterial agents targeting resistant strains and biofilm-associated infections (Mekky & Sanad, 2020).
Chemical Synthesis and Molecular Docking
- Alzheimer’s Disease Treatment : Piperazine derivatives have also been synthesized and studied for their potential therapeutic applications in treating Alzheimer's disease. Molecular docking studies of these compounds have shown promising enzyme inhibition activity against butyrylcholinesterase, an enzyme associated with Alzheimer's pathology (Hussain et al., 2016).
Chemotherapeutic Potential
- Antiproliferative Activity : Research into 2-arylidenaminobenzimidazole derivatives, including those with piperazine moieties, has demonstrated significant antiproliferative activity against various cancer cell lines. These studies provide a foundation for the development of new chemotherapeutic agents (Nowicka et al., 2015).
Future Directions
Properties
IUPAC Name |
5-methyl-1-(4-methylphenyl)-4-[2-(trifluoromethyl)benzoyl]piperazin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19F3N2O2/c1-13-7-9-15(10-8-13)25-11-14(2)24(12-18(25)26)19(27)16-5-3-4-6-17(16)20(21,22)23/h3-10,14H,11-12H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QUZCANWVNBEBKT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CN(C(=O)CN1C(=O)C2=CC=CC=C2C(F)(F)F)C3=CC=C(C=C3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19F3N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
376.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.